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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the functionalization of Cerium-

based University of Oslo-66 (Ce-UiO-66) metal-organic frameworks (MOFs) for a range of

targeted applications. Detailed protocols for synthesis, functionalization, and key experimental

procedures are provided to facilitate the adoption and exploration of this versatile nanomaterial

in catalysis, sensing, and drug delivery.

Introduction to Ce-UiO-66
Ce-UiO-66 is a subclass of metal-organic frameworks known for its robust chemical,

mechanical, and thermal stability.[1] It is composed of cerium-oxo clusters connected by 1,4-

benzenedicarboxylic acid (BDC) or its derivatives as organic linkers.[1] The unique properties

of Ce-UiO-66, including its high surface area, tunable porosity, and the redox activity of cerium

ions (Ce³⁺/Ce⁴⁺), make it a promising platform for various functionalizations and applications.

[2][3] Functionalization of the organic linker or modification of the metal cluster allows for the

tailoring of its properties to achieve enhanced performance in specific applications.
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General Synthesis of Ce-UiO-66
Protocol 1: Solvothermal Synthesis of Ce-UiO-66

This protocol describes a standard solvothermal method for synthesizing Ce-UiO-66.

Materials:

Cerium(IV) ammonium nitrate ((NH₄)₂Ce(NO₃)₆)

1,4-Benzenedicarboxylic acid (H₂BDC)

N,N-Dimethylformamide (DMF)

Deionized water

Acetone

Equipment:

Round-bottom flask

Stirrer/hotplate with reflux condenser

Centrifuge

Oven

Procedure:

Dissolve 548 mg (1 mmol) of cerium ammonium nitrate and 238 mg (1 mmol) of terephthalic

acid in 50 ml of deionized water in a round-bottom flask.[4]

Heat the solution to 110 °C under stirring and reflux for 24 hours.[4]

Cool the reaction mixture to room temperature.

Collect the resulting yellow solid by centrifugation.
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Wash the solid three times with deionized water and once with acetone.[4]

Dry the final product in an oven at 80 °C for 24 hours.[4]

Synthesis of Functionalized Ce-UiO-66-X (X = -NH₂, -NO₂,
-Br, -CH₃)
Functionalization of the BDC linker allows for the tuning of the MOF's properties. This can be

achieved by using substituted terephthalic acid derivatives during the synthesis.

Protocol 2: Synthesis of Functionalized Ce-UiO-66-X

Materials:

Cerium(IV) ammonium nitrate

Functionalized terephthalic acid (e.g., 2-aminoterephthalic acid for -NH₂, 2-nitroterephthalic

acid for -NO₂)

DMF

Acetic acid (modulator)

Procedure: This procedure is adapted from a general method for synthesizing functionalized

UiO-66.[5]

In a typical synthesis, dissolve the cerium salt and the functionalized terephthalic acid in

DMF in a molar ratio of 1:1.

Add a modulator, such as acetic acid, to control the crystallite size.

Transfer the solution to a Teflon-lined autoclave and heat at a specific temperature (e.g., 120

°C) for a designated time (e.g., 24 hours).

After cooling, collect the product by centrifugation, wash with DMF and a solvent like ethanol,

and dry under vacuum.
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A solvent-free method has also been reported, where cerium ammonium nitrate and the

functionalized linker are ground together with a small amount of acetic acid and then heated.[6]

[7]

Targeted Application: Catalysis
Functionalized Ce-UiO-66 exhibits excellent catalytic activity, particularly in photocatalysis,

owing to the redox properties of cerium and the ability of the functionalized linkers to modulate

the electronic structure.[8]

Application Note: Photocatalytic Degradation of Organic
Dyes
Ce-UiO-66 has been demonstrated to be an effective photocatalyst for the degradation of

various organic dyes, such as methylene blue, methyl orange, and Rhodamine B.[9] The

functionalization of the linker can enhance the photocatalytic efficiency.[8]
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Caption: Workflow for photocatalytic dye degradation using Ce-UiO-66.
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Experimental Protocol: Photocatalytic Degradation of
Rhodamine B
Protocol 3: Photocatalytic Activity Test

Materials:

Synthesized Ce-UiO-66-X catalyst

Rhodamine B (RhB)

Deionized water

Visible light source (e.g., 300W Xenon lamp with a UV cut-off filter)

Equipment:

Beaker or reaction vessel

Magnetic stirrer

UV-Vis spectrophotometer

Procedure:

Disperse a specific amount of the Ce-UiO-66-X catalyst (e.g., 20 mg) in an aqueous solution

of RhB (e.g., 50 mL, 10 mg/L).

Stir the suspension in the dark for a period (e.g., 60 minutes) to reach adsorption-desorption

equilibrium between the catalyst and the dye.

Place the reaction vessel under the visible light source and begin irradiation.

At regular time intervals (e.g., every 10 minutes), withdraw a small aliquot (e.g., 3 mL) of the

suspension.

Centrifuge the aliquot to remove the catalyst particles.
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Measure the absorbance of the supernatant at the characteristic wavelength of RhB (around

554 nm) using a UV-Vis spectrophotometer.

The degradation efficiency is calculated using the formula: Degradation (%) = (C₀ - Cₜ) / C₀ ×

100, where C₀ is the initial concentration and Cₜ is the concentration at time t.

Quantitative Data for Catalysis:

Catalyst Application Analyte
Conversion/
Degradatio
n

Time (min) Reference

Ce-UiO-66-

CH₃

Photocatalyti

c Oxidation
Benzylamine

Highest

conversion

among -H, -

Br, -NO₂

- [8]

Ce-UiO-66

Photocatalyti

c

Degradation

Rhodamine B ~96% 60 [10]

Ce-UiO-66

Photocatalyti

c

Degradation

Methylene

Blue
- - [9]

Ce-UiO-66
Aerobic

Oxidation

Benzyl

alcohol

80% (with

TEMPO)
- [11][12]

Targeted Application: Sensing
The unique electronic and optical properties of Ce-UiO-66, which can be modulated by

functionalization, make it an excellent candidate for developing chemical sensors and

biosensors.

Application Note: Colorimetric Sensing of Metal Ions
Ce-UiO-66 can exhibit oxidase-like activity, catalyzing the oxidation of chromogenic substrates

like 3,3',5,5'-tetramethylbenzidine (TMB).[2] The presence of certain metal ions can inhibit this

reaction, leading to a color change that can be used for quantitative detection.[2]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 16 Tech Support

https://www.researchgate.net/publication/391545470_Reactive_Oxygen_Species_Generation_and_Signaling_Pathways
https://www.researchgate.net/publication/367176029_Effect_of_Modulation_and_Functionalization_of_UiO-66_Type_MOFs_on_Their_Surface_Thermodynamic_Properties_and_Lewis_Acid-Base_Behavior
https://pubmed.ncbi.nlm.nih.gov/38032754/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4931536/
https://stars.library.ucf.edu/cgi/viewcontent.cgi?article=1573&context=honorstheses
https://www.benchchem.com/product/b15880174/docs?utm_src=pdf-body#application-notes-and-protocols-for-ce-uio-66-functionalization-in-targeted-applications
https://www.benchchem.com/product/b15880174/docs?utm_src=pdf-body#application-notes-and-protocols-for-ce-uio-66-functionalization-in-targeted-applications
https://pmc.ncbi.nlm.nih.gov/articles/PMC11327095/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11327095/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15880174?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship for Colorimetric Sensing of Hg(II):
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Caption: Mechanism of colorimetric Hg(II) sensing using Ce-UiO-66.

Experimental Protocol: Colorimetric Detection of Hg(II)
Protocol 4: Hg(II) Sensing

Materials:

Ce-UiO-66

3,3',5,5'-tetramethylbenzidine (TMB) solution

Buffer solution (e.g., acetate buffer, pH 4.0)

Hg(II) standard solutions of varying concentrations

Equipment:

UV-Vis spectrophotometer

Microplate reader (optional)
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Procedure:

In a reaction tube, mix a specific amount of Ce-UiO-66 suspension with the TMB solution in

the buffer.

Add different concentrations of Hg(II) standard solutions to the mixture.

Incubate the mixture at a controlled temperature (e.g., room temperature) for a specific time.

Measure the absorbance of the solution at 652 nm.

A decrease in absorbance indicates the presence of Hg(II).

Plot the absorbance versus the Hg(II) concentration to generate a calibration curve.

Quantitative Data for Sensing:

Sensor
Material

Application Analyte
Limit of
Detection
(LOD)

Linear
Range

Reference

Ce-UiO-66
Colorimetric

Sensing
Hg(II) -

0.1–2.0 µM &

2.25–4.1 µM
[2]

Ce-UiO-66
Atomic

Spectrometry
Se(VI) 1.5 ng/mL

5.0–200.0

µg/L
[2]

UiO-66-

NH₂/MWCNT

s-Ce

Electrochemi

cal Biosensor

Organophosp

horus

compounds

0.004 nM - [3][13]

Targeted Application: Drug Delivery
The high porosity, large surface area, and biocompatibility of UiO-66 based materials make

them excellent candidates for drug delivery systems.[3] Functionalization can be used to

enhance drug loading, control release rates, and target specific cells.
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Application Note: pH-Responsive Drug Delivery to
Cancer Cells
The tumor microenvironment is typically more acidic than normal tissues. UiO-66 nanoparticles

can be designed to be stable at physiological pH (7.4) and to release their drug cargo in the

acidic environment of cancer cells, providing a targeted therapeutic effect.[3] Surface

modification with targeting ligands like folic acid can further enhance specificity.[14]

Experimental Workflow for Drug Loading and Release:
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Caption: General workflow for drug loading and in vitro release studies.

Experimental Protocol: Loading and Release of an
Anticancer Drug
Protocol 5: Doxorubicin Loading and Release

Materials:

Functionalized Ce-UiO-66 nanoparticles

Doxorubicin (DOX)
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Phosphate-buffered saline (PBS) at pH 7.4 and pH 5.5

Equipment:

Centrifuge

Shaker incubator

UV-Vis spectrophotometer or HPLC

Procedure: Drug Loading:

Disperse a known amount of activated Ce-UiO-66-X in a solution of DOX in a suitable

solvent (e.g., water or PBS).

Stir the mixture for an extended period (e.g., 24 hours) at room temperature to allow for drug

encapsulation.

Centrifuge the suspension to collect the DOX-loaded MOFs.

Wash the particles with the solvent to remove any surface-adsorbed drug.

The amount of loaded drug can be determined by measuring the concentration of DOX in the

supernatant before and after loading using UV-Vis spectroscopy or HPLC. The loading

efficiency is calculated as: (Initial drug amount - Drug in supernatant) / Initial drug amount ×

100%.

Drug Release:

Disperse a known amount of DOX-loaded Ce-UiO-66-X in PBS at pH 7.4 and pH 5.5 in

separate dialysis bags.

Place the dialysis bags in a larger volume of the corresponding PBS solution and incubate at

37 °C with gentle shaking.

At predetermined time intervals, withdraw a sample of the release medium and replace it

with fresh medium.
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Quantify the concentration of released DOX in the collected samples using a suitable

analytical method.

Plot the cumulative drug release percentage against time.

Quantitative Data for Drug Delivery:

MOF
System

Drug
Loading
Capacity
(wt%)

Release
Condition

Key Finding Reference

UiO-66 Letrozole 62.21% 72 h

Slower

release than

free drug

[15]

UiO-66-NH₂ Quercetin 40.1% -

-NH₂ group

enhances

loading

[16]

UiO-66-NO₂ Brimonidine - Up to 25 days

Slower

release

kinetics

[17]

UiO-

66@NH₂/PE

G

Vancomycin

& Amikacin
- 24 h

Biphasic

release

profile

[4]

Cellular Signaling Pathways
The therapeutic effect of drug-loaded Ce-UiO-66 is a combination of the nanoparticle's intrinsic

properties and the action of the released drug. Cerium oxide nanoparticles, the inorganic

component of Ce-UiO-66, are known to modulate cellular signaling pathways, primarily through

their ability to scavenge or generate reactive oxygen species (ROS).[5][15]

Signaling Pathway for ROS-Mediated Apoptosis:
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Caption: Proposed signaling pathway for apoptosis induced by drug-loaded Ce-UiO-66.
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Upon internalization, drug-loaded Ce-UiO-66 can induce the generation of ROS, which in turn

activates stress-related signaling pathways such as the MAPK and NF-κB pathways.[5][15]

This can lead to mitochondrial dysfunction, the release of pro-apoptotic factors, activation of

caspases, and ultimately, programmed cell death (apoptosis).[18] The loaded anticancer drug

(e.g., cisplatin, doxorubicin) will also exert its cytotoxic effects through its specific mechanism of

action, often involving DNA damage and cell cycle arrest, which can synergize with the ROS-

mediated pathways.[14]

Biocompatibility and Cytotoxicity Protocols
Assessing the biocompatibility and cytotoxicity of Ce-UiO-66 is crucial for its application in drug

delivery.

Protocol 6: MTT Assay for Cytotoxicity

Materials:

Ce-UiO-66 nanoparticles

Cancer cell line (e.g., MCF-7, HeLa)

Normal cell line (e.g., fibroblasts)

Cell culture medium (e.g., DMEM)

Fetal bovine serum (FBS)

Penicillin-streptomycin

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

DMSO

Equipment:

96-well plates

Incubator (37 °C, 5% CO₂)
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Microplate reader

Procedure:

Seed the cells in 96-well plates at a specific density and allow them to adhere overnight.

Prepare serial dilutions of the Ce-UiO-66 nanoparticles in the cell culture medium.

Remove the old medium from the wells and add the medium containing different

concentrations of the nanoparticles. Include a control group with no nanoparticles.

Incubate the plates for a specific period (e.g., 24, 48, or 72 hours).

After incubation, add MTT solution to each well and incubate for another 4 hours.

Remove the medium and add DMSO to dissolve the formazan crystals.

Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

Cell viability is calculated as: (Absorbance of treated cells / Absorbance of control cells) ×

100%.

These application notes and protocols provide a foundation for researchers to explore the

potential of functionalized Ce-UiO-66 in various fields. The versatility of this MOF platform,

combined with the detailed methodologies presented, should empower further innovation and

development in targeted applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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